2-(N-(4-chlorophenylsulfonyl)-2,4-dichloro-5-methoxyphenylamino)-N-methylacetamide

• IUPAC Name: 2-(2,4-dichloro-N-(4-chlorophenyl)sulfonyl-5-methoxyanilino)-N-methylacetamide
• InChI: InChI=1S/C16H15Cl3N2O4S/c1-20-16(22)9-21(14-8-15(25-2)13(19)7-12(14)18)26(23,24)11-5-3-10(17)4-6-11/h3-8H,9H2,1-2H3,(H,20,22)
• InChI Key: XQTISKRLICNRBH-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CN(C1=CC(=C(C=C1Cl)Cl)OC)S(=O)(=O)C2=CC=C(C=C2)Cl
• Molecular Formula: C16H15Cl3N2O4S
• Molecular Weight: 437.7 g/mol

Description

2-(N-(4-chlorophenylsulfonyl)-2,4-dichloro-5-methoxyphenylamino)-N-methylacetamide is a useful research compound. Its molecular formula is C16H15Cl3N2O4S and its molecular weight is 437.72. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antibacterial Evaluation

A study aimed at the synthesis of new heterocyclic compounds incorporating the sulfamoyl moiety for antimicrobial use via a versatile, readily accessible N-[4-(aminosulfonyl)phenyl]-2-cyanoacetamide. The research explored the antibacterial and anti-enzymatic potential of synthesized compounds, highlighting the significance of incorporating the sulfamoyl moiety in drug design for enhanced antimicrobial properties. This underscores the potential of derivatives of the mentioned compound in developing new antibacterial agents (Darwish et al., 2014).

Environmental Persistence and Mobility

Another area of research focuses on the environmental impact, specifically the persistence and mobility of related chloroacetamide herbicides in agricultural settings. This research provides valuable insights into how these compounds and their metabolites behave in soil and water environments, contributing to understanding their long-term ecological effects (Bowman, 1988).

Synthesis and Molecular Docking

Research on the synthesis of compounds for pharmacological evaluation includes the study of different 1,3,4-oxadiazole and acetamide derivatives of ethyl nipecotate, showcasing the process of designing multifunctional molecules for antibacterial and anti-enzymatic applications. Molecular docking studies further elucidate the interaction of these molecules within the active sites of target enzymes, providing a basis for the development of potent inhibitors (Nafeesa et al., 2017).

Comparative Metabolism

Comparative studies on the metabolism of chloroacetamide herbicides in human and rat liver microsomes shed light on the metabolic pathways and potential toxicological implications of these compounds. Understanding the metabolism of such herbicides is crucial for assessing human health risks and environmental safety (Coleman et al., 2000).

Environmental Degradation

Investigations into the breakdown of chloroacetamide herbicides in aquatic systems, using field mesocosms, inform on the degradation products formed and their environmental fate. This research is vital for environmental monitoring and the development of strategies to mitigate the impact of agricultural chemicals on ecosystems (Graham et al., 1999).